Cas no 1489047-49-5 (Pentane, 3-(bromomethyl)-3-(methoxymethyl)-)

• Product Name: Pentane, 3-(bromomethyl)-3-(methoxymethyl)-
• CAS No: 1489047-49-5
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 5282567
• Update Time: 2025-10-30

Pentane, 3-(bromomethyl)-3-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(bromomethyl)-3-(methoxymethyl)-
• 3-(Bromomethyl)-3-(methoxymethyl)pentane

• Inchi： 1S/C8H17BrO/c1-4-8(5-2,6-9)7-10-3/h4-7H2,1-3H3
• InChI Key： DYZPZTACNPFOQK-UHFFFAOYSA-N
• SMILES： CCC(CBr)(COC)CC

Additional information on Pentane, 3-(bromomethyl)-3-(methoxymethyl)-

Properties and Applications of Pentane, 3-(bromomethyl)-3-(methoxymethyl) (CAS No. 1489047-49-5)

Pentane, 3-(bromomethyl)-3-(methoxymethyl), identified by its unique Chemical Abstracts Service (CAS) number 1489047-49-5, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its bromomethyl and methoxymethyl substituents, exhibits a versatile structure that makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both reactive functional groups allows for diverse chemical transformations, making it a compound of interest in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of Pentane, 3-(bromomethyl)-3-(methoxymethyl) consists of a pentane backbone with substituents at the third carbon position. The bromomethyl group (-CH₂Br) introduces a reactive site for nucleophilic substitution reactions, while the methoxymethyl group (-CH₂OCH₃) provides an additional site for further functionalization. This dual reactivity makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are widely employed in the construction of biaryl and heteroaryl compounds.

In recent years, there has been a surge in research focused on the development of new methodologies for constructing complex molecular architectures. Pentane, 3-(bromomethyl)-3-(methoxymethyl) has emerged as a key intermediate in these efforts, particularly in the synthesis of pharmacologically active molecules. For instance, studies have demonstrated its utility in the preparation of novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The ability to introduce both bromomethyl and methoxymethyl groups at specific positions on a pentane scaffold allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are essential for drug-like characteristics.

Moreover, the compound has found applications in the field of materials science. Researchers have explored its use in the synthesis of polymers and coatings that exhibit enhanced durability and functionality. The bromomethyl group can serve as a handle for polymerization reactions, while the methoxymethyl group can be used to introduce specific functionalities that impart desirable properties to the final material. This dual functionality makes Pentane, 3-(bromomethyl)-3-(methoxymethyl) a valuable building block for creating advanced materials with tailored properties.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for more complex drug candidates. For example, it has been used in the synthesis of protease inhibitors, which are important in treating viral infections and cancer. The bromomethyl group can be selectively modified to introduce various pharmacophores, while the methoxymethyl group can be used to stabilize intermediates during multi-step syntheses. This flexibility makes Pentane, 3-(bromomethyl)-3-(methoxymethyl) an indispensable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Transition-metal-catalyzed reactions have enabled efficient transformations of Pentane, 3-(bromomethyl)-3-(methoxymethyl) into a wide range of target molecules. For instance, palladium-catalyzed cross-coupling reactions have been used to construct biaryl systems that are prevalent in many bioactive compounds. These reactions often proceed with high selectivity and yield, making them ideal for industrial-scale applications.

The compound's reactivity also extends to its use in organic transformations involving oxygen- and nitrogen-containing heterocycles. Researchers have leveraged its dual functional groups to construct complex cyclic structures that are found in many natural products and pharmaceuticals. For example, it has been used in the synthesis of indole derivatives, which are known for their diverse biological activities. The ability to introduce both bromomethyl and methoxymethyl groups at specific positions allows for precise control over the stereochemistry and electronic properties of these heterocycles.

In addition to its applications in drug discovery and materials science, Pentane, 3-(bromomethyl)-3-(methoxymethyl) has been explored in environmental chemistry. Its stability under various conditions makes it suitable for use as a reference standard or intermediate in analytical methods. Researchers have utilized it to develop new techniques for detecting trace levels of pollutants in environmental samples. These methods often rely on its unique reactivity to selectively bind or modify target analytes.

The future prospects of Pentane, 3-(bromomethyl)-3-(methoxymethyl) are promising as new synthetic strategies continue to emerge. Advances in flow chemistry and continuous manufacturing processes may further enhance its utility by enabling more efficient and scalable syntheses. Additionally, computational methods are being increasingly employed to predict reaction outcomes and optimize synthetic routes before experimental work begins.

In conclusion,Pentane, 3-((bromomethyl))-3-((methoxymethyl)) (CAS No. 1489047-49-5) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable intermediate for synthesizing complex molecules in pharmaceuticals、materials science、and environmental chemistry。 As research continues to evolve，the utility of this compound is expected to expand，further solidifying its importance as a cornerstone molecule in modern chemistry.